2-[[1-(2-Methoxybenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one

• IUPAC Name: 2-[[1-(2-methoxybenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one
• InChI: InChI=1S/C21H23N5O3/c1-29-18-6-3-2-5-17(18)21(28)24-13-9-16(10-14-24)15-26-20(27)8-7-19(23-26)25-12-4-11-22-25/h2-8,11-12,16H,9-10,13-15H2,1H3
• InChI Key: VSGPYRCOMKFMKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCC(CC2)CN3C(=O)C=CC(=N3)N4C=CC=N4
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol

Description

2-[[1-(2-Methoxybenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one, also known as MPMP, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-[[1-(2-Methoxybenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one involves its binding to specific receptors and enzymes in the body. This compound has been found to bind to the ATP-binding site of protein kinases, leading to the inhibition of their activity. This results in the inhibition of various signaling pathways involved in cell growth, inflammation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects, including inhibition of cell growth, induction of apoptosis, inhibition of angiogenesis, reduction of inflammatory cytokines, inhibition of NF-κB activation, neuroprotection, and improvement of cognitive function.

Advantages and Limitations for Lab Experiments

2-[[1-(2-Methoxybenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one has several advantages for lab experiments, including its high potency, specificity, and selectivity. However, its limitations include its low solubility and stability, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[[1-(2-Methoxybenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one, including the development of more efficient synthesis methods, the identification of new targets and signaling pathways, and the investigation of its potential therapeutic applications in other diseases. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce its limitations.

Synthesis Methods

The synthesis of 2-[[1-(2-Methoxybenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one involves several steps, including the reaction of 2-chloro-6-(4-methoxypyridazin-3-yl)pyrazine with piperidin-4-ylmethanol in the presence of a base. This intermediate is then reacted with 2-methoxybenzoyl chloride to yield the final product.

Scientific Research Applications

2-[[1-(2-Methoxybenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines and inhibit the activation of NF-κB. In neurological disorders research, this compound has been found to have neuroprotective effects and improve cognitive function.